Cas no 251912-82-0 (3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 251912-82-0
• MF: C₆H₃N₃O₃S
• MW: 197.171319246292
• CID: 6553628
• PubChem ID: 100950299
• Update Time: 2025-05-19

3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1827381
• 251912-82-0

• Inchi： 1S/C6H3N3O3S/c10-6(11)5-1-3(8-12-5)4-2-13-9-7-4/h1-2H,(H,10,11)
• InChI Key： MGFVHEMXJNFDHU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C(=O)O)ON=2)N=N1

Computed Properties

• Exact Mass: 196.98951214g/mol
• Monoisotopic Mass: 196.98951214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 117Ų

Additional information on 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic Acid (CAS No. 251912-82-0)

3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid, identified by the CAS number 251912-82-0, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a thiadiazole ring fused with an oxazole ring, both of which are well-known for their biological activity and versatility in medicinal chemistry.

The thiadiazole moiety is particularly noteworthy for its presence in numerous bioactive molecules. Thiadiazoles are known for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a thiadiazole group into a pharmacophore can enhance the binding affinity and selectivity of a drug candidate. In contrast, the oxazole ring contributes to the molecule's stability and reactivity, making it a valuable scaffold for further chemical modifications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The combination of thiadiazole and oxazole in 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid positions it as a promising candidate for further investigation. Studies have shown that such fused ring systems can exhibit unique pharmacological effects by interacting with various biological targets.

The carboxylic acid group at the 5-position of the oxazole ring in 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid provides a site for further functionalization. This allows chemists to modify the compound's properties by introducing different substituents or linking it to other pharmacophores. Such modifications can be tailored to improve solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Virtual screening and molecular docking studies have been instrumental in identifying potential drug candidates like 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid. These studies suggest that the compound may interact with enzymes and receptors involved in various disease pathways.

The synthesis of 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The thiadiazole ring is typically synthesized via condensation reactions between appropriate precursors under controlled temperatures and inert atmospheres. Subsequent coupling with the oxazole moiety follows established protocols in heterocyclic chemistry.

In vitro studies have begun to explore the potential therapeutic applications of 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid. Preliminary results indicate that the compound exhibits inhibitory activity against certain enzymes and may have applications in treating inflammatory diseases and cancer. These findings are particularly exciting given the growing interest in targeted therapies that exploit specific molecular interactions.

The structural features of 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid make it an attractive scaffold for developing new drugs. The presence of both thiadiazole and oxazole rings provides multiple sites for interaction with biological targets while maintaining overall molecular stability. This balance is crucial for achieving effective drug candidates that can withstand metabolic degradation and reach their intended targets.

Future research will likely focus on optimizing synthetic routes to improve yield and purity. Additionally, exploring derivatives of this compound through structure-based drug design could uncover even more potent and selective therapeutic agents. The growing body of evidence supporting the use of heterocyclic compounds in medicine ensures that 3-(1,2,3-thiadiazol-4-yl)-1,2-oxazole-5-carboxylic acid will remain a subject of intense interest for years to come.